Cas no 1256809-57-0 (5-Fluoro-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile)

5-Fluoro-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile is a fluorinated heterocyclic compound featuring a pyrrolopyridine core with a cyano substituent at the 3-position and a fluorine atom at the 5-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and drug discovery. The fluorine atom enhances metabolic stability and bioavailability, while the nitrile group offers versatility for further functionalization. Its rigid fused-ring system contributes to strong binding affinity in target interactions, particularly in kinase inhibition and CNS-targeted therapies. The compound's high purity and well-defined reactivity profile support its use in structure-activity relationship (SAR) studies and the development of novel bioactive molecules.
5-Fluoro-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile structure
1256809-57-0 structure
Product Name:5-Fluoro-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile
CAS No:1256809-57-0
MF:C8H4FN3
MW:161.135864257813
MDL:MFCD18259697
CID:4565189
Update Time:2025-07-02

5-Fluoro-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Cyano-5-fluoro-7-azaindole
    • 5-Fluoro-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile
    • MDL： MFCD18259697
    • Inchi： 1S/C8H4FN3/c9-6-1-7-5(2-10)3-11-8(7)12-4-6/h1,3-4H,(H,11,12)
    • InChI Key： VTTUNQCMDPRMCK-UHFFFAOYSA-N
    • SMILES： FC1=CN=C2C(=C1)C(C#N)=CN2

Computed Properties

  • Exact Mass: g/mol
  • Monoisotopic Mass: g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 52.5
  • Molecular Weight: g/mol

5-Fluoro-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y0998052-1g
3-Cyano-5-fluoro-1H-pyrrolo[2,3-b]pyridine
 1256809-57-0 95%
1g
 $900 2024-08-02
Ambeed
A544559-1g
5-Fluoro-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile
 1256809-57-0 98%
1g
 $726.0 2024-04-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1448024-250mg
5-Fluoro-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile
 1256809-57-0 98%
250mg
 ￥2730.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1448024-1g
5-Fluoro-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile
 1256809-57-0 98%
1g
 ￥7349.00 2024-08-09
eNovation Chemicals LLC
Y0998052-1g
3-cyano-5-fluoro-1H-pyrrolo[2,3-b]pyridine
 1256809-57-0 95%
1g
 $900 2025-02-20
eNovation Chemicals LLC
Y0998052-1g
3-cyano-5-fluoro-1H-pyrrolo[2,3-b]pyridine
 1256809-57-0 95%
1g
 $900 2025-02-27

5-Fluoro-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile Related Literature

Related Categories

1256809-57-0 (5-Fluoro-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile) Related Products

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent